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Compound of Interest

Compound Name: Azinphosmethyl oxon
CAS No.: 961-22-8
Cat. No.: B1210741
Get Quote
. J

Executive Summary & Hazard Architecture

Stop. Do not treat Azinphos-methyl oxon simply as "another organophosphate.” While the
parent compound (Azinphos-methyl) requires metabolic activation (desulfuration) by
Cytochrome P450 to become toxic, the oxon form is the pre-activated, direct-acting inhibitor.[1]
It possesses a toxicity profile significantly more acute than the parent compound because it
bypasses the body's metabolic lag time, directly phosphorylating Acetylcholinesterase (AChE)
upon contact.

The Critical Vector: Most laboratory applications utilize Azinphos-methyl oxon as an analytical
standard, typically dissolved in a solvent (e.g., Toluene or Acetonitrile).

e Risk: The solvent acts as a vehicle, facilitating rapid dermal absorption of the neurotoxin.

» Implication: Your PPE must be rated for both the neurotoxin and the carrier solvent. Standard
nitrile gloves are often insufficient against toluene-based vectors.

Mechanism of Action (The "Why")
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The following diagram illustrates why the oxon form presents an immediate biological threat

compared to the parent compound.

Lab Exposure Risk

W Azinphos-methyl OXON irect Attach nzyme Inactivation I ccumulation of Cholinergic Crisis

nnnnnnnnnnn si
(Active Metabolite) (Respiratory Failure)

Metabolic Activation
(CYP450 Desulfuration)

Click to download full resolution via product page

Caption: Figure 1. The oxon bypasses metabolic activation, attacking AChE directly. In a lab
setting, direct exposure to the oxon removes the biological buffer time seen with the parent

compound.

PPE Selection Matrix

The following specifications are non-negotiable for handling concentrated standards (>100

pg/mL) or neat compounds.

Dermal Protection (Hands)

Do not rely on single-layer Nitrile. If your oxon is dissolved in Toluene (common for standards),
Toluene will permeate standard disposable nitrile gloves in <4 minutes, carrying the neurotoxin
with it.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1210741/docs?utm_src=pdf-body-img#operational-safety-guide-ppe-standards-for-azinphos-methyl-oxon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Layer Material Specification Rationale

Chemical Barrier: Provides

EVOH/PE Laminate (e.qg., >480 min breakthrough time
Inner Glove _ ) . :
Silver Shield™ / 4H®) against aromatics (Toluene)
and organophosphates.
_ o _ Mechanical Barrier: Protects
High-Modulus Nitrile (min. 5 o )
Outer Glove " the fragile inner laminate from
mi
tears and provides grip.
Gauntlet of outer glove must
Technique Tape-Seal Method be taped to the lab coat/sleeve

to prevent liquid channeling.

Respiratory & Ocular Protection

Because the oxon is a potent cholinesterase inhibitor, mucosal absorption must be prevented.

Component Specification Operational Logic

P100: Stops particulates (if
neat solid). OV (Organic

Primary P100 + OV Cartridge Vapor): Essential if dissolved in
volatile solvents

(Toluene/Acetonitrile).

Half-masks leave eyes

exposed. Ocular absorption of

Configuration Full-Face Respirator ) )
OPs is rapid and bypasses
liver metabolism.
All work must occur within a
] ) certified hood. PPE is the
Engineering Fume Hood (Class Il)

backup, not the primary

control.

Operational Workflow: The "Clean-Dirty" Protocol
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Handling high-potency OPs requires a disciplined workflow to prevent cross-contamination
during the most dangerous phase: Doffing (Removal).[2]

Step-by-Step Doffing Procedure

o Decon Outer Gloves: While still in the hood, wipe outer nitrile gloves with 10% bleach
solution, then water.

o Remove Outer Gloves: Peel off without touching the inner laminate gloves. Discard in
hazardous waste inside the hood.

» Remove Apron/Sleeves: Break ties/tear away. Roll "inside-out” to trap contaminants.
» Remove Respirator: Only after outer garments are gone. Wipe face seal with alcohol wipe.
 Remove Inner Gloves: Peel from the cuff, ensuring skin never touches the outer surface.

e Wash: Immediate soap and water wash of hands and forearms (2 minutes).

Logic Flow: Safe Doffing
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Work Complete

1. Chemical Decon
(Bleach Wipe Outer Gloves)

Critical Step

2. Remove Outer Gloves

(Leave Inner Laminate ON)

3. Remove Chem Tape/Sleeves
(Roll Inside-Out)

:

4. Remove Respirator
(Handle by straps only)

5. Remove Inner Laminate Gloves
(Do not touch skin)

6. Soap & Water Wash
(2 Minutes)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1210741/docs?utm_src=pdf-body-img#operational-safety-guide-ppe-standards-for-azinphos-methyl-oxon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Caption: Figure 2. The "Onion Peel" method ensures that the most contaminated layers are
removed while the user is still protected by inner layers.

Decontamination & Disposal[2][3][4][5]

Principle: Organophosphates are susceptible to Alkaline Hydrolysis. Breaking the phospho-
ester bond renders the molecule significantly less toxic.

Decontamination Solution (The "Quench")

Prepare a fresh solution of:

e 10% Sodium Hypochlorite (Bleach) OR
e 1N Sodium Hydroxide (NaOH)
Protocol:

e Soak all contaminated glassware/tips in the alkaline solution for 24 hours before washing or
disposal.

o Surface decontamination: Wipe hood surfaces with the alkaline solution, allow to sit for 15
minutes, then rinse with water (to prevent corrosion of stainless steel).

Waste Disposal[2][3][4][5][6][7][8]

» Classification: Azinphos-methyl is a P-listed waste (P013) under RCRA. While the oxon is a
metabolite, it should be treated with the same severity (Acute Hazardous Waste).

e Segregation: Do not mix OP waste with general organic solvents. Label clearly: "Acute Toxin
- Cholinesterase Inhibitor - Azinphos-methyl oxon."

Emergency Response (Medical)

o Antidote: Atropine Sulfate (blocks muscarinic effects) and Pralidoxime/2-PAM (reactivates
AChE).

e Immediate Action: If exposure is suspected (pinpoint pupils, tremors, difficulty breathing),
administer oxygen and transport to ER immediately. Inform EMS that the patient is
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contaminated with an Organophosphate Oxon to prevent secondary poisoning of medical
staff.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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